Cas no 13689-19-5 (Tricyclohexylphosphine oxide)

Tricyclohexylphosphine oxide is a tertiary phosphine oxide compound characterized by its robust stability and sterically hindered structure. Its three cyclohexyl groups impart significant lipophilicity, making it useful in organometallic chemistry and catalysis, particularly as a ligand modifier or stabilizing agent. The compound’s electron-withdrawing properties and resistance to oxidation enhance its utility in transition metal-catalyzed reactions, including cross-coupling and hydrogenation processes. Its high thermal stability and low reactivity with protic solvents further broaden its applicability in synthetic chemistry. The steric bulk of the cyclohexyl groups also contributes to selective coordination behavior, making it valuable for tuning catalytic activity and selectivity in complex systems.
Tricyclohexylphosphine oxide structure
Tricyclohexylphosphine oxide structure
Product Name:Tricyclohexylphosphine oxide
CAS No:13689-19-5
MF:C18H33OP
MW:296.427786588669
MDL:MFCD00014298
CID:87101
PubChem ID:26187
Update Time:2025-05-23

Tricyclohexylphosphine oxide Chemical and Physical Properties

Names and Identifiers

    • Tricyclohexylphosphine oxide
    • dicyclohexylphosphorylcyclohexane
    • PHOSPHINE OXIDE,TRICYCLOHEXYL
    • tricyclohexylphosphane oxide
    • tricyclohexyl-phosphineoxid
    • (Dicyclohexylphosphoroso)cyclohexane
    • PHOSPHINE OXIDE, TRICYCLOHEXYL-
    • Tricyclohexylphosphineoxide
    • LEFPWWWXFFNJAA-UHFFFAOYSA-N
    • NSC222417
    • TRA0098701
    • AK305708
    • ZB012666
    • SY106349
    • MFCD00014298
    • 13689-19-5
    • 4-16-00-01009 (Beilstein Handbook Reference)
    • Y-200026
    • SCHEMBL517951
    • DTXSID90160001
    • CS-0155317
    • AS-60467
    • F8880-3373
    • FT-0636939
    • BRN 2808763
    • A886604
    • C18H33OP
    • T3430
    • F10270
    • NSC-222417
    • NSC 222417
    • AKOS026670088
    • DTXCID0082492
    • DB-042365
    • MDL: MFCD00014298
    • Inchi: 1S/C18H33OP/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h16-18H,1-15H2
    • InChI Key: LEFPWWWXFFNJAA-UHFFFAOYSA-N
    • SMILES: P(C1CCCCC1)(C1CCCCC1)(C1CCCCC1)=O
    • BRN: 2808763

Computed Properties

  • Exact Mass: 296.22700
  • Monoisotopic Mass: 296.227
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: With white crystals
  • Density: 1.00
  • Melting Point: 155.0 to 159.0 deg-C
  • Boiling Point: 210°C/0.75mmHg(lit.)
  • Flash Point: 236.0±19.6 °C
  • Refractive Index: 1.492
  • Water Partition Coefficient: Soluble in most organic solvents. Insoluble in water.
  • PSA: 26.88000
  • LogP: 6.34760
  • Solubility: Insoluble

Tricyclohexylphosphine oxide Security Information

Tricyclohexylphosphine oxide Customs Data

  • HS CODE:2902199090
  • Customs Data:

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Tricyclohexylphosphine oxide Pricemore >>

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Additional information on Tricyclohexylphosphine oxide

Recent Advances in Tricyclohexylphosphine Oxide (CAS: 13689-19-5) Research: A Comprehensive Review

Tricyclohexylphosphine oxide (CAS: 13689-19-5) has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its versatile applications in catalysis, material science, and drug development. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and emerging applications in biomedical fields. Recent studies highlight its role as a stabilizing ligand in transition metal catalysis and its potential in enhancing the efficacy of therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of tricyclohexylphosphine oxide in improving the solubility and bioavailability of hydrophobic drug candidates. The research team utilized this compound as a co-crystal former, which significantly enhanced the dissolution rates of poorly water-soluble anticancer agents. Molecular dynamics simulations revealed that the phosphine oxide moiety interacts favorably with both the drug molecules and aqueous solvents, suggesting a promising strategy for formulation optimization.

In the field of nanotechnology, researchers have recently explored tricyclohexylphosphine oxide as a surface modifier for quantum dots (QDs). A 2024 ACS Nano publication reported that this compound effectively passivates surface defects in cadmium selenide QDs, resulting in improved photoluminescence quantum yields and stability. The study further demonstrated that these modified QDs show enhanced biocompatibility, making them suitable for in vivo imaging applications. This advancement opens new possibilities for diagnostic and theranostic applications in oncology.

From a synthetic chemistry perspective, novel methodologies for the preparation of tricyclohexylphosphine oxide derivatives have emerged. A recent Organic Letters article (2024) described a one-pot synthesis approach using cyclohexylmagnesium bromide and phosphorus oxychloride under mild conditions, achieving yields exceeding 85%. The developed protocol offers significant advantages in terms of atom economy and reduced environmental impact compared to traditional routes. These synthetic innovations are particularly relevant for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's mechanism of action in biological systems continues to be an active area of investigation. Preliminary findings from a 2024 Biochemical Pharmacology study suggest that tricyclohexylphosphine oxide may modulate cellular signaling pathways through interactions with membrane phospholipids. While the exact targets remain to be fully characterized, these observations indicate potential applications in developing novel therapeutics for inflammatory and neurodegenerative disorders. However, researchers caution that comprehensive toxicological assessments are necessary before clinical translation.

Looking forward, the research community anticipates several promising directions for tricyclohexylphosphine oxide applications. These include its use in targeted drug delivery systems, as a component of smart biomaterials, and in the development of next-generation catalysts for green chemistry processes. The compound's unique combination of chemical stability and tunable reactivity positions it as a valuable tool for addressing current challenges in medicinal chemistry and materials science. Continued interdisciplinary collaboration will be essential to fully realize its potential across these diverse applications.

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